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Compound of Interest

Compound Name: Propoxycarbazone sodium

Cat. No.: B136408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, chemical properties, and

mode of action of propoxycarbazone-sodium, a post-emergence herbicide. The information is

intended for researchers, scientists, and professionals involved in drug development and

agrochemical research.

Chemical and Physical Properties
Propoxycarbazone-sodium is a colorless, odorless crystalline powder.[1] Its properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C15H17N4NaO7S [1][2][3]

Molecular Weight 420.37 g/mol [1][4]

Melting Point 230-240 °C (decomposes) [1][2]

Boiling Point 546 °C at 760 mmHg [2][3]

Density 1.42 g/cm³ at 20 °C [1][3]

Vapor Pressure <1 x 10⁻⁸ Pa at 20 °C [1][3]

pKa 2.1 (for the free acid) [2]

LogP (octanol-water partition

coefficient)

-0.30 (pH 4), -1.55 (pH 7),

-1.59 (pH 9)
[1]

Water Solubility (at 20 °C)
2.9 g/L (pH 4.5), 42 g/L (pH 7-

9)
[2][3]

Solubility in Organic Solvents

(g/L at 20 °C)

Dichloromethane: 1.5, n-

heptane: <0.1, Xylene: <0.1,

Isopropanol: <0.1,

Dimethylsulfoxide: 190,

Acetonitrile: 0.9

[1][2][3]

Synthesis of Propoxycarbazone-Sodium
The synthesis of propoxycarbazone-sodium is a multi-step process.[5][6] A common method

involves the reaction of 4-methyl-4,5-dihydro-3-propoxy-5-oxo-1H-1,2,4-triazole-2-carbamate

with methyl 2-sulfonylchloride benzoate in the presence of a base.[1]

Another described synthesis pathway starts with methyl thioisocyanate and n-propanol to

prepare an intermediate triazolinone, which is then reacted with a sulfonyl isocyanate.[3]

Detailed Experimental Protocol
A representative synthesis protocol is as follows:
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Formation of the Triazolinone Intermediate: Methyl thioisocyanate is reacted with n-propanol

to form the corresponding triazolinone intermediate.

Reaction with Sulfonyl Isocyanate: The triazolinone intermediate is then reacted with a

sulfonyl isocyanate, such as methyl 2-(isocyanatosulfonyl)benzoate.

Formation of the Sodium Salt: The resulting propoxycarbazone is neutralized with sodium

hydroxide to form the final product, propoxycarbazone-sodium.[5][6]

The overall reaction can be visualized as follows:

Starting Materials

Reaction
Product

4-methyl-4,5-dihydro-3-propoxy-
5-oxo-1H-1,2,4-triazole-2-carbamate

Reaction in the
presence of a base

methyl 2-sulfonylchloride
benzoate

Propoxycarbazone-sodium

Click to download full resolution via product page

Caption: Synthesis pathway of propoxycarbazone-sodium.

Mode of Action
Propoxycarbazone-sodium is a post-emergence herbicide that is effective against various

annual and perennial grasses, as well as some broad-leaved weeds in wheat, rye, and triticale.

[1] Its herbicidal activity stems from the inhibition of the enzyme acetolactate synthase (ALS),

also known as acetohydroxyacid synthase (AHAS).[1][5][6][7]

ALS is a crucial enzyme in the biosynthetic pathway of branched-chain amino acids (valine,

leucine, and isoleucine). By inhibiting this enzyme, propoxycarbazone-sodium disrupts protein

synthesis, leading to the cessation of cell growth and ultimately the death of the target plant.[2]
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The herbicide is absorbed through both the leaves and roots and is translocated throughout the

plant.[5][6]

Propoxycarbazone-sodium
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Caption: Mode of action of propoxycarbazone-sodium.
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Experimental Workflow for Efficacy Testing
A typical experimental workflow to evaluate the efficacy of propoxycarbazone-sodium as a

herbicide is outlined below. This protocol can be adapted for various target weed species and

environmental conditions.

Experimental Protocol
Plant Cultivation: Grow target weed species and crop species (e.g., wheat) in a controlled

environment (greenhouse or growth chamber) from seeds in pots containing a standardized

soil mix.

Herbicide Application: At a specific growth stage of the plants (e.g., 2-4 leaf stage), apply

propoxycarbazone-sodium at various concentrations. Application can be done using a

laboratory sprayer to simulate field conditions. Include a control group that is sprayed with a

blank formulation (without the active ingredient).

Evaluation: Assess the herbicidal effect at set time points after application (e.g., 7, 14, and

21 days). Efficacy is typically evaluated by visual assessment of plant injury (e.g., chlorosis,

necrosis, stunting) on a percentage scale and by measuring the reduction in plant biomass

(fresh or dry weight) compared to the control group.

Data Analysis: Analyze the dose-response relationship to determine the effective dose (ED)

values, such as the ED50 (the dose causing 50% inhibition of growth).
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Caption: Experimental workflow for herbicide efficacy testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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